Cas no 89060-37-7 (1H-1,2,4-Triazole-5-carboxaldehyde, 3-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazole-5-carboxaldehyde, 3-phenyl-1-(phenylmethyl)-
• CAS No: 89060-37-7
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 613832
• PubChem ID: 13224144
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-carboxaldehyde, 3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 3-phenyl-1-(phenylmethyl)-
• 2-benzyl-5-phenyl-1,2,4-triazole-3-carbaldehyde
• 1-Benzyl-3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• 89060-37-7
• DTXSID20529829

• Inchi： 1S/C16H13N3O/c20-12-15-17-16(14-9-5-2-6-10-14)18-19(15)11-13-7-3-1-4-8-13/h1-10,12H,11H2
• InChI Key： GIGIRXTYKNZUEW-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C2C=CC=CC=2)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.105862047g/mol
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.8Ų